2-[6-(tert-butylthio)-3-oxo[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl]-N-(2-chloro-4-fluorophenyl)acetamide

• IUPAC Name: 2-(6-tert-butylsulfanyl-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2-yl)-N-(2-chloro-4-fluorophenyl)acetamide
• InChI: InChI=1S/C17H17ClFN5O2S/c1-17(2,3)27-15-7-6-13-21-23(16(26)24(13)22-15)9-14(25)20-12-5-4-10(19)8-11(12)18/h4-8H,9H2,1-3H3,(H,20,25)
• InChI Key: HSNSRSPKOAILNF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)SC1=NN2C(=NN(C2=O)CC(=O)NC3=C(C=C(C=C3)F)Cl)C=C1
• Molecular Formula: C17H17ClFN5O2S
• Molecular Weight: 409.9 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound includes a 1,2,4-triazole ring, which is a five-membered ring containing three nitrogen atoms and two carbon atoms. The triazole ring is attached to a pyridazine ring, which is a six-membered ring with two nitrogen atoms. The compound also contains a tert-butylthio group, a fluorophenyl group, and an acetamide group.

Scientific Research Applications

Antiasthma Agents

Research into triazolo[1,5-c]pyrimidines, which share a core structure with the compound , has identified potential applications as antiasthma agents. These compounds have shown activity as mediator release inhibitors, suggesting a potential pathway for treating asthma by inhibiting histamine release from basophils (Medwid et al., 1990).

Cardiovascular Agents

Another study highlighted the synthesis of 1,2,4-triazolo[1,5-a]pyrimidines with significant coronary vasodilating and antihypertensive activities. Such research underlines the potential cardiovascular benefits of related compounds, including the one , offering a foundation for the development of new cardiovascular drugs (Sato et al., 1980).

Novel Heterocyclic Compounds

The development and biological assessment of [[1,2,4]triazolo[4,3-a]pyridine-3-yl]acetamides with an 1,2,4-oxadiazol cycle indicate a variety of interesting biological properties, pointing towards the versatility of this chemical framework in drug design and discovery (Karpina et al., 2019).

Antiviral Activity

Compounds derived from the triazolo[4,3-b]pyridazine framework have been investigated for their antiviral activities, specifically against the hepatitis-A virus (HAV). This suggests potential therapeutic applications for related compounds in treating viral infections (Shamroukh & Ali, 2008).

Structural Analysis and Medicinal Chemistry

Studies on pyridazine derivatives, including structural analysis, DFT calculations, and pharmacological evaluations, emphasize the importance of these heterocycles in medicinal chemistry. For instance, the structural and electronic properties of triazolo[4,3-b]pyridazines have been thoroughly examined, highlighting their significance in the development of new therapeutic agents (Sallam et al., 2021).